Cas no 473-81-4 (2,3-Dihydroxypropanoic Acid(20% in water))

2,3-Dihydroxypropanoic Acid (20% in water) is a water-soluble hydroxy acid derivative with applications in organic synthesis, pharmaceuticals, and specialty chemical formulations. The aqueous solution offers enhanced handling convenience and stability, reducing the need for additional solubilization steps. Its bifunctional hydroxyl groups enable versatile reactivity, making it useful as a chelating agent, intermediate, or chiral building block in stereoselective synthesis. The 20% concentration balances solubility with ease of use in industrial processes. This product is particularly valued for its role in producing fine chemicals, biodegradable materials, and pharmaceutical precursors. Proper storage under ambient conditions is recommended to maintain solution integrity.
2,3-Dihydroxypropanoic Acid(20% in water) structure
473-81-4 structure
Product Name:2,3-Dihydroxypropanoic Acid(20% in water)
CAS No:473-81-4
MF:C3H6O4
MW:106.077341556549
MDL:MFCD00065927
CID:330584
PubChem ID:87567251
Update Time:2025-10-30

2,3-Dihydroxypropanoic Acid(20% in water) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2,3-dihydroxy-
    • 2,3-dihydroxyPropanoic acid
    • NULL
    • DL-2,3-Dihydroxypropionic Acid
    • DL-Glyceric Acid
    • Glyceric acid
    • DL-2,3-Dihydroxypropionic Acid (20% in Water, ca. 2mol/L)
    • Propanoic acid, 2,3-dihydroxy-
    • 2,3-dihydroxypropionic acid
    • Glyceronic acid
    • NSC9227
    • alpha,beta-Hydroxypropionic acid
    • (S)-2,3-Dihydroxypropanoic acid
    • Glycerolic acid
    • Polyglyceric acid
    • Glyceric acid, DL-
    • 2,3-dihydroxypropans
    • beta-Hydroxylactic acid
    • (+-)-Glyceric acid
    • glycerol ether
    • C3H6O4
    • a-hydroxylactic acid
    • 2,3-Dihydroxypropanoic Acid(20% in water)
    • MDL: MFCD00065927
    • Inchi: 1S/C3H6O4/c4-1-2(5)3(6)7/h2,4-5H,1H2,(H,6,7)
    • InChI Key: RBNPOMFGQQGHHO-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CO

Computed Properties

  • Exact Mass: 106.02700
  • Monoisotopic Mass: 106.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.5
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Density: 1.0304 (rough estimate)
  • Melting Point: <25 °C
  • Boiling Point: 412°C at 760 mmHg
  • Flash Point: 217.1°C
  • Refractive Index: 1.5150 (estimate)
  • PSA: 77.76000
  • LogP: -1.57580
  • Solubility: It decomposes during distillation, is miscible with water, ethanol and acetone, and is almost insoluble in ether.
  • pka: 3.52(at 25℃)

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2,3-Dihydroxypropanoic Acid(20% in water) Production Method

Production Method 1

Reaction Conditions
1.1R:NaOH, C:Pt, 60 min, 60°C
Reference
Effect of pore mesostructure on the electrooxidation of glycerol on Pt mesoporous catalysts
By Anil, Athira et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2023, 11(31), 16570-16577

Production Method 2

Reaction Conditions
1.1R:NaOH, R:O2, C:Pt, C:TiO2, S:H2O, 110°C, 3 bar
2.1R:NaOH, R:O2, S:H2O, 110°C, 3 bar, pH 14
Reference
Investigating Catalytic Properties Which Influence Dehydration and Oxidative Dehydrogenation in Aerobic Glycerol Oxidation over Pt/TiO2
By Tigwell, Max et al, Journal of Physical Chemistry C, 2022, 126(37), 15651-15661

Production Method 3

Reaction Conditions
1.1R:KOH, C:Cu, S:H2O, 4 h
Reference
A versatile single-copper-atom electrocatalyst for biomass valorization
By Zhou, Yongfang et al, Applied Catalysis, 2023, 324, 122218

Production Method 4

Reaction Conditions
1.1R:O2, C:Au, S:MeOH, 8 h, 140°C, 30 bar
Reference
Airborne Preparation of Small Gold Nanoparticles Dispersed on Mesoporous Silica for the Catalytic Oxidation of Glycerol to Dihydroxyacetone
By Van der Verren, Margot et al, ACS Applied Nano Materials, 2022, 5(12), 18977-18985

Production Method 5

Reaction Conditions
1.1R:CeO2, R:KOH, C:Pt, 4 h, 60°C
Reference
Tuning the Product Selectivity toward the High Yield of Glyceric Acid in Pt-CeO2/CNT Electrocatalyzed Oxidation of Glycerol
By Li, Jiefei et al, ChemCatChem, 2022, 14(16), e202200509

Production Method 6

Reaction Conditions
1.1R:KOH, C:TiO2, C:23412-51-3, S:H2O, 25°C
Reference
Intermetallic PdZn nanoparticles loaded on deficient TiO2 nanosheets as a support: a bifunctional electrocatalyst for oxygen reduction in PEMFCs and the glycerol oxidation reactions
By Naik, Keerti M. et al, Journal of Materials Chemistry A: Materials for Energy and Sustainability, 2022, 10(26), 13987-13997

Production Method 7

Reaction Conditions
1.1R:NaOH, R:O2, C:CuO, S:H2O, 10-20 min, 120-200°C, 1 MPa
Reference
Oxidative Catalytic Fractionation of Lignocellulose to High-Yield Aromatic Aldehyde Monomers and Pure Cellulose
By Zhu, Yuting et al, ACS Catalysis, 2023, 13(12), 7929-7941

Production Method 8

Reaction Conditions
1.1R:NaOH, R:O2, C:Au, C:12304-65-3, 4 h, 60°C, 1 MPa
Reference
The support influence of Au-based catalysts in glycerin selective oxidation to glyceric acid
By Shen, Lingqin et al, Journal of Chemical Technology and Biotechnology, 2023, 98(1), 179-187

Production Method 9

Reaction Conditions
1.1R:O2, C:Pt, C:Ni, C:Zr, S:H2O, rt → 60°C; 6 h, 60°C, 10 bar
Reference
Catalytic Oxidation of Glycerol over Pt Supported on MOF-Derived Carbon Nanosheets
By Ke, Yihu et al, ACS Omega, 2022, 7(50), 46452-46465

Production Method 10

Reaction Conditions
1.1R:NaOH, R:O2, C:TiO2, C:Fe, C:Cr, S:H2O, 6 h, 140°C, 1 MPa
Reference
CrOx decoration on Fe/TiO2 with tunable and stable oxygen vacancies for selective oxidation of glycerol to lactic acid
By Chu, Dawang et al, New Journal of Chemistry, 2022, 46(39), 18744-18750

Production Method 11

Reaction Conditions
1.1C:Pt, C:Bi, rt
Reference
PtBi on carbon cloth as efficient flexible electrode for electro-oxidation of liquid fuels
By Ning, Xiaomei et al, Journal of Electroanalytical Chemistry, 2022, 904, 115958

Production Method 12

Reaction Conditions
1.1R:H2O2, C:Au, S:H2O, 10 min, 120°C, 5 bar
Reference
Microwave-assisted base-free oxidation of glucose on gold nanoparticle catalysts
By Rautiainen, Sari et al, Catalysis Communications, 2016, 74, 115-118

2,3-Dihydroxypropanoic Acid(20% in water) Raw materials

2,3-Dihydroxypropanoic Acid(20% in water) Preparation Products

2,3-Dihydroxypropanoic Acid(20% in water) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:473-81-4)Glyceric acid(20% in Water)
Order Number:LE15519
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:12
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Amadis Chemical Company Limited
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(CAS:473-81-4)2,3-Dihydroxypropanoic Acid(20% in water)
Order Number:A872169
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:32
Price ($):454.0
Email:sales@amadischem.com

2,3-Dihydroxypropanoic Acid(20% in water) Related Literature

Additional information on 2,3-Dihydroxypropanoic Acid(20% in water)

Recent Advances in the Application of 2,3-Dihydroxypropanoic Acid (20% in water) in Chemical Biology and Pharmaceutical Research

The compound 2,3-Dihydroxypropanoic acid (CAS: 473-81-4), also known as glyceric acid, has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile applications. A 20% aqueous solution of this compound is particularly noteworthy for its stability and efficacy in various experimental and industrial settings. This research brief synthesizes the latest findings on its applications, mechanisms, and potential therapeutic benefits.

Recent studies have highlighted the role of 2,3-Dihydroxypropanoic acid as a key intermediate in metabolic pathways, particularly in glycolysis and gluconeogenesis. Its presence in these pathways underscores its importance in cellular energy metabolism. Researchers have explored its potential as a biomarker for metabolic disorders, with promising results in early-stage diagnostics. The 20% aqueous formulation has been instrumental in these studies due to its optimal solubility and bioavailability.

In pharmaceutical applications, 2,3-Dihydroxypropanoic acid has been investigated for its antioxidant properties. A 2023 study demonstrated its efficacy in scavenging free radicals, suggesting potential applications in mitigating oxidative stress-related diseases. The 20% concentration was found to be particularly effective in in vitro models, balancing potency with minimal cytotoxicity. This finding opens new avenues for its use in nutraceuticals and therapeutic formulations.

Another groundbreaking application is in drug delivery systems. The compound's hydroxyl groups make it an excellent candidate for polymer conjugation, enhancing drug solubility and targeting. Recent research has utilized the 20% aqueous solution to develop novel hydrogels for controlled release applications. These hydrogels have shown remarkable stability and biocompatibility, making them suitable for sustained drug delivery in chronic conditions.

From an industrial perspective, the 20% aqueous solution of 2,3-Dihydroxypropanoic acid has been adopted in green chemistry initiatives. Its biodegradability and low toxicity profile align with sustainable manufacturing practices. A 2024 industry report highlighted its use as a chelating agent in metal-catalyzed reactions, reducing environmental impact while maintaining high reaction yields.

Looking ahead, researchers are exploring the compound's potential in personalized medicine. Its role in metabolic regulation positions it as a promising candidate for tailored therapeutic interventions. Ongoing clinical trials are investigating its efficacy in diabetes management, with preliminary results showing improved glycemic control. The 20% aqueous formulation's consistency and purity are critical factors in these translational studies.

In conclusion, 2,3-Dihydroxypropanoic acid (20% in water) represents a multifaceted compound with expanding applications in chemical biology and pharmaceutical sciences. Its unique chemical properties, combined with the practical advantages of the 20% aqueous solution, make it a valuable tool for researchers and industry professionals alike. As investigations continue, we anticipate further breakthroughs that will solidify its position in advanced therapeutic and industrial applications.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:473-81-4)Glyceric acid(20% in Water)
LE15519
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:473-81-4)2,3-Dihydroxypropanoic Acid(20% in water)
A872169
Purity:99%
Quantity:100g
Price ($):454.0
Email